102-76-1

Triacetin

In Stock

• CAS RN:
• 102-76-1

• Formula:
• C9H14O6
  C9H14O6
  C3H5(OCOCH3)3

• InChI:
• InChI=1S/C9H14O6/c1-6(10)13-4-9(15-8(3)12)5-14-7(2)11/h9H,4-5H2,1-3H3

• InChIKey:
• URAYPUMNDPQOKB-UHFFFAOYSA-N

• Triacetin is a triester of glycerin and acetic acid that occurs naturally in papaya. It is mainly used as a synthetic flavoring agent in ice-creams, nonalcoholic beverages and baked goods.
  Triacetin is a triester of glycerol and acetic acid. It is commonly used as a biodiesel additive since it improves the properties of biodiesel such as viscosity, pour point and cloud point.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards
  Triacetin, also known as enzactin or E1518, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, triacetin is considered to be a triradylglycerol...

Phosphonic acid, [(5-phenyl-3-isoxazolyl)methyl]-, diethyl ester

• CAS RN:
• 89102-76-1

• Formula:
• C14H18NO4P

• InChI:
• InChI=1S/C14H18NO4P/c1-3-17-20(16,18-4-2)11-13-10-14(19-15-13)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3

• InChIKey:
• AHWFZDXFEZZDTO-UHFFFAOYSA-N

• Phosphonic acid, [(5-phenyl-3-isoxazolyl)methyl]-, diethyl ester is a useful research compound. Its molecular formula is C14H18NO4P and its molecular weight is 295.27 g/mol. The purity is usually 95%.

N-ethyl-2-({4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}formamido)propanamide

• CAS RN:
• 1190102-76-1

• Formula:
• C21H22N4O3

• InChI:
• InChI=1S/C21H22N4O3/c1-4-22-18(26)14(3)23-19(27)15-8-10-16(11-9-15)20-24-25-21(28-20)17-7-5-6-13(2)12-17/h5-12,14H,4H2,1-3H3,(H,22,26)(H,23,27)

• InChIKey:
• AOMXSCQVBGLOSK-UHFFFAOYSA-N

• N-ethyl-2-({4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}formamido)propanamide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.4. The purity is usually 95%.

N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(diethylsulfamoyl)benzamide

In Stock

• CAS RN:
• 1019102-76-1

• Formula:
• C20H28N4O4S2

• InChI:
• InChI=1S/C20H28N4O4S2/c1-6-23(7-2)30(27,28)15-10-8-14(9-11-15)19(25)21-18-16-12-29(26)13-17(16)22-24(18)20(3,4)5/h8-11H,6-7,12-13H2,1-5H3,(H,21,25)

• InChIKey:
• VJCOSZRVZKZHGV-UHFFFAOYSA-N

• N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(diethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H28N4O4S2 and its molecular weight is 452.59. The purity is usually 95%.

4-(5-tert-butyl-1H-imidazol-2-yl)piperidine

In Stock

• CAS RN:
• 1153102-76-1

• Formula:
• C12H21N3

• InChI:
• InChI=1S/C12H21N3/c1-12(2,3)10-8-14-11(15-10)9-4-6-13-7-5-9/h8-9,13H,4-7H2,1-3H3,(H,14,15)

• InChIKey:
• YYGZDOWPSKSBPW-UHFFFAOYSA-N

• 4-(5-tert-butyl-1H-imidazol-2-yl)piperidine is a useful research compound. Its molecular formula is C12H21N3 and its molecular weight is 207.321. The purity is usually 95%.